1-Allyloxycarbonyl-3-hydroxypyrrolidine

• IUPAC Name: prop-2-enyl 3-hydroxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C8H13NO3/c1-2-5-12-8(11)9-4-3-7(10)6-9/h2,7,10H,1,3-6H2
• InChI Key: ARYQJCFLKYAKHY-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)N1CCC(C1)O
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol

Description

Molecular Structure Analysis

The molecular structure of 1-Allyloxycarbonyl-3-hydroxypyrrolidine is characterized by a five-membered pyrrolidine ring. This saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Safety and Hazards

The safety data sheet for a similar compound, 1-Boc-3-hydroxypyrrolidine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Future Directions

Pyrrolidine derivatives, such as 1-Allyloxycarbonyl-3-hydroxypyrrolidine, have potential in various fields of research. The stereogenicity of carbons in the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins. This could guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles.

Synthesis routes and methods

Procedure details

To a solution of 3-hydroxypyrrolidine (0.35 g, 4.02 mmol) and Et3N (1.16 mL, 8.04 mmol) in CH2Cl2 (20 mL) was added allyl chloroformate (0.47 mL, 4.43 mmol) at 0° C. The mixture was kept at 0° C. for 0.5 hr and more CH2Cl2 was added. It was then washed with 5% NaHCO3, water and brine, dried over Na2SO4 and concentrated to give the product (0.34 g) as a yellow liquid.